![molecular formula C11H21NO4 B558350 (R)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid CAS No. 183990-64-9](/img/structure/B558350.png)
(R)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid
Overview
Description
“®-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid” is a derivative of amino acids that is protected by a tert-butyloxycarbonyl (Boc) group . The Boc group is a protecting group used in organic synthesis . This compound is used as a starting material in dipeptide synthesis with commonly used coupling reagents .
Synthesis Analysis
The synthesis of this compound involves the preparation of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) . The Boc-protected amino acid ionic liquids (Boc-AAILs) are synthesized by simple neutralization of [emim][OH] with commercially available Boc-protected amino acids .
Chemical Reactions Analysis
The Boc-protected amino acids are used as the starting materials in dipeptide synthesis with commonly used coupling reagents . The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min .
Scientific Research Applications
Synthesis of Renin Inhibitors
A study by Thaisrivongs et al. (1987) described a highly stereoselective synthesis of a related compound useful as an intermediate for the preparation of renin inhibitory peptides. These peptides, containing a specific dipeptide isostere, were potent inhibitors of human plasma renin (Thaisrivongs et al., 1987).
Precursor for Trans-4-Methylproline
Nevalainen and Koskinen (2001) synthesized and hydrogenated a compound closely related to (R)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid. This process yielded a precursor for trans-4-methylproline, demonstrating its utility in synthesizing complex amino acids (Nevalainen & Koskinen, 2001).
Synthesis of γ‐Fluorinated α‐Amino Acids
Laue et al. (2000) utilized a similar compound in the stereoselective synthesis of γ‐fluorinated α‐amino acids. This involved diastereoselective alkylation at low temperatures, demonstrating the compound's role in synthesizing fluorinated amino acids (Laue et al., 2000).
Synthesis of Optically Active γ,δ-Unsaturated α-Amino Acids
Sugiyama et al. (2013) reported the synthesis of δ,γ-unsaturated amino acids using a compound structurally related to this compound. This study highlights its application in creating amino acids with specific optical and structural properties (Sugiyama et al., 2013).
Stereoselective Synthesis of Amino Acids
Giordano et al. (1999) conducted a stereoselective synthesis of four diastereomers of 4-amino-3-hydroxy-2-methylpentanoic acid, demonstrating the utility of related compounds in synthesizing specific diastereomers of amino acids (Giordano et al., 1999).
Mechanism of Action
Target of Action
Boc-L-beta-homovaline, also known as ®-3-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid or Boc-|A-HoVal-OH, is primarily used as a protecting group for amines during chemical synthesis . The primary targets of this compound are the amine groups present in various organic compounds, particularly in the synthesis of peptides .
Mode of Action
The compound acts by protecting the amine groups during chemical reactions. The tert-butyloxycarbonyl (Boc) group in the compound is stable towards most nucleophiles and bases . This stability allows the Boc group to protect the amine during reactions, preventing it from reacting with other compounds. Once the desired reactions have taken place, the Boc group can be removed under acidic conditions .
Biochemical Pathways
The use of Boc-L-beta-homovaline is primarily seen in the field of organic synthesis, particularly in the synthesis of peptides . The compound does not directly participate in biochemical pathways but plays a crucial role in facilitating the synthesis of complex organic compounds. The protection and subsequent deprotection of the amine group by the Boc group is a critical step in many synthetic pathways.
Pharmacokinetics
The compound’s stability and reactivity under different conditions are well-understood, which allows chemists to predict its behavior during synthesis .
Result of Action
The primary result of Boc-L-beta-homovaline’s action is the successful synthesis of complex organic compounds, particularly peptides . By protecting the amine groups during reactions, the compound allows for the successful completion of synthesis without unwanted side reactions. Once the synthesis is complete, the Boc group can be removed, leaving the desired product intact.
Action Environment
The action of Boc-L-beta-homovaline is influenced by several environmental factors. The compound is stable under a wide range of conditions, but the Boc group can be removed under acidic conditions . Temperature, pH, and the presence of other compounds can all influence the compound’s action. For example, the presence of a strong acid can trigger the removal of the Boc group . Therefore, careful control of the reaction environment is crucial for the successful use of Boc-L-beta-homovaline in chemical synthesis.
properties
IUPAC Name |
(3R)-4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO4/c1-7(2)8(6-9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUXMZCJCTUATDM-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CC(=O)O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80375829 | |
Record name | Boc-L-beta-homovaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
183990-64-9 | |
Record name | Boc-L-beta-homovaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Boc-L-beta-homovaline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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